The Discovery and Origin of Calenduloside G in Calendula officinalis: A Technical Guide
The Discovery and Origin of Calenduloside G in Calendula officinalis: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides an in-depth exploration of the discovery, origin, and chemical nature of Calenduloside G, a significant triterpenoid saponin found in Calendula officinalis (pot marigold). This document details the initial identification of the compound, its biosynthetic pathway, and the experimental methodologies employed for its study.
Discovery and Structural Elucidation
Calenduloside G was first isolated and identified from the roots of Calendula officinalis by a team of researchers led by L.P. Vecherko in 1974.[1][2][3] Their work, published in Chemistry of Natural Compounds, marked a significant step in understanding the complex phytochemical profile of this medicinally important plant. The structural elucidation of Calenduloside G revealed it to be an oleanane-type triterpenoid saponin.
The core structure of Calenduloside G is based on oleanolic acid, a pentacyclic triterpene. A sugar moiety is attached to this aglycone, forming the glycoside. Specifically, Calenduloside G is a glycoside of oleanolic acid.[4][5] The determination of its complex structure was achieved through chemical degradation and spectroscopic methods, which are standard techniques for the characterization of novel natural products.
Table 1: Chemical and Physical Properties of Calenduloside G
| Property | Value | Source |
| Molecular Formula | C₄₂H₆₆O₁₄ | PubChem |
| Molecular Weight | 794.97 g/mol | PubChem |
| Class | Triterpenoid Saponin | [6] |
| Aglycone | Oleanolic Acid | [4][5] |
| Plant Source | Calendula officinalis (Roots) | [1][2][3] |
| CAS Number | 26020-15-5 | PubChem |
Origin and Biosynthesis
The biosynthesis of Calenduloside G in Calendula officinalis follows the well-established pathway for oleanane-type triterpenoid saponins. The process originates from the cyclization of 2,3-oxidosqualene, a key intermediate in the isoprenoid pathway.
The proposed biosynthetic pathway can be summarized in the following key steps:
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Formation of β-Amyrin: The enzyme β-amyrin synthase catalyzes the cyclization of 2,3-oxidosqualene to form the pentacyclic triterpene skeleton of β-amyrin.
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Oxidation of β-Amyrin: A series of oxidation reactions, mediated by cytochrome P450 monooxygenases, occurs at the C-28 position of β-amyrin to form oleanolic acid.
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Glycosylation: The final step involves the attachment of sugar moieties to the oleanolic acid backbone. This glycosylation is catalyzed by UDP-dependent glycosyltransferases (UGTs). In the case of Calenduloside G, a glucuronic acid molecule is first attached to the C-3 position of oleanolic acid, followed by the addition of other sugar units to form the final glycoside structure.
The following diagram illustrates the proposed biosynthetic pathway of Calenduloside G.
Caption: Proposed biosynthetic pathway of Calenduloside G from 2,3-oxidosqualene.
Experimental Protocols
Extraction and Isolation of Calenduloside G
The following workflow describes a typical procedure for the isolation of Calenduloside G from the roots of Calendula officinalis.
Caption: General workflow for the isolation of Calenduloside G.
Detailed Methodology:
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Plant Material Preparation: The roots of Calendula officinalis are collected, washed, dried, and ground into a fine powder.
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Extraction: The powdered root material is extracted with an 80% aqueous methanol solution at room temperature with agitation for 24-48 hours. The extraction is typically repeated multiple times to ensure complete recovery of the saponins.
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Concentration: The combined methanolic extracts are filtered and concentrated under reduced pressure to yield a crude extract.
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Solvent Partitioning: The crude extract is suspended in water and partitioned against n-butanol. The saponins, including Calenduloside G, will preferentially partition into the n-butanol layer.
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Column Chromatography: The n-butanol fraction is subjected to column chromatography on silica gel. The column is eluted with a gradient of chloroform-methanol-water to separate the different saponin components.
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Fraction Analysis: The collected fractions are analyzed by thin-layer chromatography (TLC) to identify those containing Calenduloside G.
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Preparative HPLC: The fractions enriched with Calenduloside G are further purified by preparative high-performance liquid chromatography (HPLC) on a C18 column to obtain the pure compound.
Structural Characterization
The structure of the isolated Calenduloside G is confirmed using a combination of spectroscopic techniques:
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Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern.
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Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (¹H and ¹³C) and 2D (COSY, HSQC, HMBC) NMR experiments are conducted to elucidate the complete structure, including the stereochemistry of the aglycone and the sequence and linkage of the sugar units.
Table 2: Summary of Analytical Techniques for Calenduloside G Characterization
| Technique | Purpose |
| Thin-Layer Chromatography (TLC) | Monitoring the separation of saponins during column chromatography. |
| High-Performance Liquid Chromatography (HPLC) | Quantitative analysis and final purification of Calenduloside G. |
| Mass Spectrometry (MS) | Determination of molecular weight and formula. |
| ¹H NMR Spectroscopy | Elucidation of the proton environment in the molecule. |
| ¹³C NMR Spectroscopy | Determination of the carbon skeleton of the molecule. |
| 2D NMR (COSY, HSQC, HMBC) | Establishing connectivity between protons and carbons to confirm the complete structure. |
Quantitative Data
Specific quantitative data for the yield of Calenduloside G from the roots of Calendula officinalis is not widely reported in recent literature. However, the total saponin content in the roots can be significant. The yield of pure Calenduloside G would depend on the efficiency of the extraction and purification methods employed. Quantitative analysis of Calenduloside G in plant extracts is typically performed using HPLC coupled with a suitable detector, such as a mass spectrometer (LC-MS) or an evaporative light scattering detector (ELSD).
Conclusion
Calenduloside G, a complex triterpenoid saponin, was first discovered in the roots of Calendula officinalis in 1974. Its biosynthesis follows the general pathway of oleanane-type saponins, originating from 2,3-oxidosqualene. The isolation and structural elucidation of this compound rely on a combination of chromatographic and spectroscopic techniques. This technical guide provides a comprehensive overview of the discovery and origin of Calenduloside G, offering valuable information for researchers and professionals in the fields of natural product chemistry, pharmacology, and drug development. Further research to fully elucidate the specific enzymatic steps in its biosynthesis and to quantify its presence in different Calendula varieties would be beneficial for optimizing its production and exploring its full therapeutic potential.
